Cas no 1339123-46-4 (3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine)
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine
- 1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 1-methyl-3-[(methylsulfonyl)methyl]-
-
- Inchi: 1S/C6H11N3O2S/c1-9-6(7)3-5(8-9)4-12(2,10)11/h3H,4,7H2,1-2H3
- InChI Key: NGAMEBZXORXFDR-UHFFFAOYSA-N
- SMILES: S(C)(CC1C=C(N)N(C)N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 246
- XLogP3: -0.9
- Topological Polar Surface Area: 86.4
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00981459-1g |
3-(Methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine |
1339123-46-4 | 95% | 1g |
¥17747.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354558-50mg |
1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine |
1339123-46-4 | 95% | 50mg |
¥22323.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354558-100mg |
1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine |
1339123-46-4 | 95% | 100mg |
¥21842.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354558-250mg |
1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine |
1339123-46-4 | 95% | 250mg |
¥24462.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354558-500mg |
1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine |
1339123-46-4 | 95% | 500mg |
¥23839.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354558-1g |
1-Methyl-3-((methylsulfonyl)methyl)-1h-pyrazol-5-amine |
1339123-46-4 | 95% | 1g |
¥24847.00 | 2024-08-09 | |
| Enamine | EN300-1147796-1.0g |
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine |
1339123-46-4 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1147796-0.05g |
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine |
1339123-46-4 | 95% | 0.05g |
$768.0 | 2023-10-25 | |
| Enamine | EN300-1147796-0.1g |
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine |
1339123-46-4 | 95% | 0.1g |
$804.0 | 2023-10-25 | |
| Enamine | EN300-1147796-0.25g |
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine |
1339123-46-4 | 95% | 0.25g |
$840.0 | 2023-10-25 |
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine
Introduction to 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1339123-46-4)
3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine, identified by the CAS number 1339123-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methanesulfonylmethyl group and a methyl substituent on the pyrazole ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.
The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is widely recognized for its role in various bioactive molecules. The nitrogen atoms in pyrazole can form hydrogen bonds, interact with biological targets, and contribute to the overall pharmacokinetic profile of a compound. In the case of 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine, the methanesulfonylmethyl group at the 3-position and the methyl group at the 1-position enhance its potential as a pharmacophore. These functional groups can influence solubility, metabolic stability, and binding affinity to biological targets, making this compound a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the pyrazole scaffold can interact with enzymes and receptors in various ways, depending on the substitution pattern. The 3-(methanesulfonylmethyl) moiety, in particular, has been found to enhance interactions with certain protein targets due to its ability to form multiple hydrogen bonds. This feature makes it an attractive moiety for designing drugs with improved efficacy and selectivity.
In addition to its structural significance, 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine has been explored in several preclinical studies for its potential therapeutic applications. Research indicates that this compound may exhibit properties relevant to inflammation modulation, pain management, and neuroprotection. The pyrazole ring's ability to modulate enzyme activity has been particularly highlighted in studies targeting cyclooxygenases (COX) and lipoxygenases (LOX), which are key enzymes involved in inflammatory responses.
The synthesis of 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyrazole core efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications to tailor its pharmacological properties.
One of the most compelling aspects of this compound is its versatility as a building block for drug development. By modifying substituents on the pyrazole ring or introducing additional functional groups, researchers can generate libraries of derivatives with diverse biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for therapeutic intervention.
The pharmacokinetic profile of 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine is another critical area of investigation. Studies have begun to explore its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties using in vitro and in vivo models. Understanding these parameters is essential for assessing the compound's potential as a drug candidate and for predicting its behavior in clinical settings.
Recent research has also highlighted the role of computational tools in predicting drug-likeness and optimizing molecular properties. Algorithms designed to assess parameters such as Lipinski's Rule of Five, Veber's Rule, and QSPR (Quantitative Structure-Property Relationship) models have been applied to evaluate 3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine's suitability as an oral drug candidate. These tools provide insights into factors such as solubility, permeability, and metabolic stability, guiding medicinal chemists in optimizing the compound's pharmacokinetic profile.
The potential applications of this compound extend beyond traditional therapeutic areas. Emerging research suggests that it may have utility in agrochemicals and material science due to its structural features. The ability of pyrazole derivatives to interact with biological systems makes them valuable candidates for designing novel pesticides or specialty chemicals that target specific biological pathways.
In conclusion,3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1339123-46-4) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and optimize its properties,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1339123-46-4 (3-(methanesulfonylmethyl)-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)